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Compound of Interest

Compound Name: Piperidin-2-ylmethylacetate

Cat. No.: B15265608 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Piperidin-2-ylmethyl acetate, a functionalized piperidine derivative, serves as a crucial building

block in the synthesis of a wide array of pharmacologically active compounds. Its inherent

structural features, including a secondary amine and an ester functional group, offer versatile

handles for molecular elaboration, making it a valuable intermediate in the construction of

complex heterocyclic systems. This technical guide provides a comprehensive overview of

piperidin-2-ylmethyl acetate, encompassing its synthesis, physicochemical properties, and its

pivotal role as a synthetic fragment in medicinal chemistry. Detailed experimental protocols,

quantitative data, and workflow diagrams are presented to facilitate its practical application in

research and development settings.

Chemical Properties and Characterization
Piperidin-2-ylmethyl acetate is most commonly handled and commercially available as its

hydrochloride salt to enhance stability and ease of handling. The free base can be generated in

situ for subsequent reactions.

Table 1: Physicochemical Properties of Piperidin-2-ylmethyl Acetate Hydrochloride[1][2]
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Property Value

CAS Number 1423027-74-0

Molecular Formula C₈H₁₆ClNO₂

Molecular Weight 193.67 g/mol

Appearance White to off-white solid

Purity Min. 95%

Spectroscopic Data:

Comprehensive spectroscopic analysis is essential for the unambiguous identification and

quality control of piperidin-2-ylmethyl acetate and its derivatives.

Table 2: Spectroscopic Data for (R)-methyl 2-(piperidin-2-yl)acetate Hydrochloride[1]

Type Data

¹H NMR (400 MHz, DMSO-d₆) δ 1.52–1.57 (1H, m), 3.61 (3H, s), 9.42 (2H, s)

HRMS (High-Resolution Mass Spectrometry)
Exact mass 193.67 Da (calculated for

C₈H₁₆ClNO₂)

Note: The available detailed spectroscopic data is for the closely related (R)-methyl 2-

(piperidin-2-yl)acetate HCl. The spectral characteristics of the racemic piperidin-2-ylmethyl

acetate are expected to be similar.

Synthesis of Piperidin-2-ylmethyl Acetate
The synthesis of piperidin-2-ylmethyl acetate can be achieved through various routes, often

starting from readily available piperidine derivatives such as 2-piperidinecarboxylic acid or

(piperidin-2-yl)methanol. A common strategy involves the esterification of the corresponding

alcohol.

General Synthesis Workflow
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The following diagram illustrates a generalized workflow for the synthesis of piperidin-2-

ylmethyl acetate, highlighting key stages from starting materials to the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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